Cas no 1864064-23-2 (2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1))

• Product Name: 2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1)
• CAS No: 1864064-23-2
• MF: C₁₁H₁₉ClN₂O₂
• MW: 246.733762025833
• CID: 5192090
• Update Time: 2025-06-14

2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1)

• Inchi： 1S/C11H18N2O2.ClH/c12-11(6-2-1-3-7-11)8-13-9(14)4-5-10(13)15;/h1-8,12H2;1H
• InChI Key： HISJSQMZABYFHZ-UHFFFAOYSA-N
• SMILES： C(C1(CCCCC1)N)N1C(CCC1=O)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1)

Research Brief on 2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1) (CAS: 1864064-23-2)

2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1) (CAS: 1864064-23-2) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrrolidinedione core and cyclohexylmethylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of interest for researchers in drug discovery and development.

The synthesis of 2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1) involves a multi-step process that includes the condensation of appropriate precursors followed by purification and characterization using techniques such as NMR spectroscopy and mass spectrometry. The hydrochloride salt form enhances its solubility and stability, which are critical for its pharmacological evaluation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further biological studies.

Pharmacological studies have revealed that 2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1) exhibits significant activity in modulating specific biological targets. For instance, it has been investigated for its potential as an inhibitor of enzymes involved in inflammatory pathways. Preliminary in vitro assays demonstrated its ability to suppress the production of pro-inflammatory cytokines, suggesting its utility in treating inflammatory diseases. Additionally, its interaction with neuronal receptors has sparked interest in its application for neurological disorders.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models of inflammation and neurodegeneration treated with 2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1) showed marked reduction in disease symptoms and improved behavioral outcomes. These findings are supported by histopathological analyses, which revealed decreased tissue damage and inflammation in treated subjects. The compound's pharmacokinetic profile, including its bioavailability and half-life, has also been evaluated to optimize dosing regimens for future clinical trials.

The safety and toxicity profile of 2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1) have been assessed through comprehensive toxicological studies. Acute and sub-chronic toxicity tests indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully elucidate its safety profile. These findings position the compound as a viable candidate for further development.

In conclusion, 2,5-Pyrrolidinedione, 1-[(1-aminocyclohexyl)methyl]-, hydrochloride (1:1) (CAS: 1864064-23-2) represents a promising therapeutic agent with potential applications in inflammation and neurology. Its synthesis, pharmacological activity, and safety profile have been well-documented in recent studies, paving the way for future clinical investigations. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for its advancement in drug development pipelines.